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Compound of Interest

Compound Name: 5-Nitroisatin

Cat. No.: B147319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 5-
Nitroisatin, a key heterocyclic compound with significant potential in medicinal chemistry. This

document outlines its fundamental characteristics, detailed experimental protocols for their

determination, and explores its biological significance as a modulator of critical cellular

pathways.

Core Physicochemical Properties
5-Nitroisatin (CAS No: 611-09-6) is an orange-yellow to orange crystalline powder.[1] Its core

chemical structure consists of an isatin scaffold with a nitro group substituted at the 5-position

of the indole ring.[1] This substitution significantly influences its electronic properties and

biological activity. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₈H₄N₂O₄ [2][3][4][5]

Molecular Weight 192.13 g/mol [2][3][4][5]

Appearance
Orange-yellow to orange

crystalline powder
[1][2][3]

Melting Point
251-258 °C (with

decomposition)
[1][2][3][4]

Boiling Point (est.) 328.09 °C [3]

Solubility

Limited solubility in water;

soluble in various organic

solvents such as ethanol and

acetone.

[1][6]

pKa (predicted) 8.06 ± 0.20 [3]

logP (Partition Coeff.) -0.02 to 0.47 [2][7]

Experimental Protocols
This section details the methodologies for the experimental determination of the key

physicochemical properties of 5-Nitroisatin.

Synthesis of 5-Nitroisatin
5-Nitroisatin is typically synthesized via the nitration of isatin.[1] A common method involves

the electrophilic aromatic substitution reaction where isatin is treated with a nitrating agent,

such as a mixture of concentrated sulfuric acid and nitric acid, under controlled temperature

conditions.[1] Careful control of the reaction parameters is crucial for achieving high yields and

purity.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4666830/
https://www.ncbi.nlm.nih.gov/gene/1017
https://pmc.ncbi.nlm.nih.gov/articles/PMC3340028/
https://www.benchchem.com/pdf/Cdk2_IN_19_downstream_signaling_pathways.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4666830/
https://www.ncbi.nlm.nih.gov/gene/1017
https://pmc.ncbi.nlm.nih.gov/articles/PMC3340028/
https://www.benchchem.com/pdf/Cdk2_IN_19_downstream_signaling_pathways.pdf
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC4666830/
https://www.ncbi.nlm.nih.gov/gene/1017
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC4666830/
https://www.ncbi.nlm.nih.gov/gene/1017
https://pmc.ncbi.nlm.nih.gov/articles/PMC3340028/
https://www.ncbi.nlm.nih.gov/gene/1017
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC6433525/
https://www.ncbi.nlm.nih.gov/gene/1017
https://pmc.ncbi.nlm.nih.gov/articles/PMC4666830/
https://chemistry.beloit.edu/classes/Chem300/Pdfs/pKa.pdf
https://www.benchchem.com/product/b147319?utm_src=pdf-body
https://www.benchchem.com/product/b147319?utm_src=pdf-body
https://www.benchchem.com/product/b147319?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://en.wikipedia.org/wiki/Cyclin-dependent_kinase_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isatin 5-NitroisatinNitrationConc. H₂SO₄

Conc. HNO₃

G1 Phase Inhibition

Downstream Effects

Cyclin E

Active Cyclin E/CDK2
Complex

CDK2

Rb-E2F Complex

Phosphorylation

5-Nitroisatin Derivative

Inhibition

Phosphorylated Rb (pRb) Free E2F

Release

G1/S Cell Cycle Arrest

Maintained state
leads to

S-Phase Gene
Transcription

Activation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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